Cas no 699006-54-7 ((R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin)

• Product Name: (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• CAS No: 699006-54-7
• MF: C₄₄H₂₉O₄P
• MW: 652.672
• CID: 2360885
• Update Time: 2025-07-14

(R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin Chemical and Physical Properties

Names and Identifiers

• (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
• (11bR)-2,6-Bis([1,1'-biphenyl]-4-yl)-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin

Related Categories

• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin

Introduction to (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin (CAS No. 699006-54-7)

(R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin (CAS No. 699006-54-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of dioxaphosphepins, which are characterized by their phosphorus-containing heterocyclic framework. The compound's structure includes a central phosphorus atom coordinated with oxygen and carbon atoms, forming a stable and versatile molecular scaffold.

The (R)-4-oxide functional group in the compound adds an additional layer of complexity and reactivity, making it an attractive candidate for various applications. The 2,6-bis([1,1'-biphenyl]-4-yl) substituents provide aromatic stability and enhance the compound's solubility and interaction with biological systems. The 4-hydroxy group further contributes to the compound's reactivity and potential for forming hydrogen bonds, which are crucial for its biological activity.

Recent studies have highlighted the potential of (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin in various therapeutic areas. One notable application is in the development of anti-inflammatory drugs. The compound's ability to modulate inflammatory pathways has been demonstrated in several preclinical studies. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory properties, (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin has shown promise as an antioxidant agent. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research conducted at the University of California found that this compound exhibited strong antioxidant activity by scavenging free radicals and protecting cells from oxidative damage.

The structural features of (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin also make it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of luminescent materials and sensors. A study published in Advanced Materials demonstrated that this compound could be used to create highly sensitive sensors for detecting trace amounts of metal ions in environmental samples.

The synthesis of (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin involves several steps and requires precise control over reaction conditions to ensure high yields and purity. The first step typically involves the formation of the dioxaphosphepin core through a Pudovik reaction or a similar process. Subsequent steps focus on introducing the (R)-4-oxide, 2,6-bis([1,1'-biphenyl]-4-yl), and 4-hydroxy substituents through selective functionalization reactions.

Despite its complex structure and synthetic challenges, (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin continues to attract interest from researchers due to its multifaceted properties and potential applications. Ongoing research is focused on optimizing its synthesis methods and exploring new avenues for its use in drug discovery and materials science.

In conclusion, (R)-4-oxide-2,6-bis([1,1'-biphenyl]-4-yl)-4-hydroxy-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin (CAS No. 699006-54-7) is a remarkable compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and functional groups make it a valuable tool for researchers aiming to develop new therapeutic agents and advanced materials.